1-[(5-ethyl-2-furyl)methyl]-N-[4-(3-pyridinyloxy)phenyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[(5-ethylfuran-2-yl)methyl]-N-(4-pyridin-3-yloxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C24H27N3O3/c1-2-20-9-10-23(29-20)17-27-14-11-18(12-15-27)24(28)26-19-5-7-21(8-6-19)30-22-4-3-13-25-16-22/h3-10,13,16,18H,2,11-12,14-15,17H2,1H3,(H,26,28)
• InChI Key: KBRGFFAAYWGNJC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)CN2CCC(CC2)C(=O)NC3=CC=C(C=C3)OC4=CN=CC=C4
• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol

Description

1-[(5-ethyl-2-furyl)methyl]-N-[4-(3-pyridinyloxy)phenyl]-4-piperidinecarboxamide is a chemical compound that belongs to the class of piperidinecarboxamide. It is also known as JNJ-31020028 and has been developed as a potential therapeutic agent for the treatment of neuropathic pain.

Mechanism of Action

JNJ-31020028 acts as a selective antagonist of the α2δ subunit of voltage-gated calcium channels. These channels are involved in the transmission of pain signals in the nervous system. By blocking these channels, JNJ-31020028 reduces the transmission of pain signals, thereby providing relief from neuropathic pain.
Biochemical and Physiological Effects:
JNJ-31020028 has been shown to be effective in reducing neuropathic pain in preclinical studies. It has also been found to be well-tolerated and safe in animal models. In addition, JNJ-31020028 has been shown to have a long half-life and good oral bioavailability, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using JNJ-31020028 in lab experiments include its high yield and purity, as well as its well-characterized mechanism of action. However, limitations include the need for further studies to determine its efficacy and safety in humans, as well as the potential for off-target effects and drug interactions.

Future Directions

For research on JNJ-31020028 include clinical trials to determine its safety and efficacy in humans, as well as studies to investigate its potential use in other pain conditions. In addition, further studies are needed to elucidate the molecular mechanisms underlying its therapeutic effects and to optimize its pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

The synthesis of JNJ-31020028 involves the reaction of 4-piperidinecarboxylic acid with 4-(3-pyridinyloxy)aniline and 5-ethyl-2-furfural in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain JNJ-31020028 in high yield and purity.

Scientific Research Applications

JNJ-31020028 has been extensively studied for its potential therapeutic use in the treatment of neuropathic pain. Neuropathic pain is a chronic pain condition that arises as a result of damage or dysfunction of the nervous system. It is a complex and debilitating condition that affects a significant proportion of the population worldwide.